Cas no 1427082-88-9 (5-Cyano-4-methylpyridine-2-carboxylic acid)

• Product Name: 5-Cyano-4-methylpyridine-2-carboxylic acid
• CAS No: 1427082-88-9
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD24038822
• CID: 4598817
• PubChem ID: 83873063
• Update Time: 2025-06-08

5-Cyano-4-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyano-4-methylpyridine-2-carboxylic acid
• 5-Cyano-4-methylpicolinic acid
• 5-cyano-4-methyl picolinic acid
• CHC08288
• Z2309759086
• 5-Cyano-4-methylpyridine-2-carboxylic acid

• MDL： MFCD24038822
• Inchi： 1S/C8H6N2O2/c1-5-2-7(8(11)12)10-4-6(5)3-9/h2,4H,1H3,(H,11,12)
• InChI Key： QGIJIDOYAVPCLN-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C(C#N)=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 0.8
• Topological Polar Surface Area: 74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Cyano-4-methylpyridine-2-carboxylic acid

5-Cyano-4-Methylpyridine-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1427082-88-9, commonly referred to as 5-Cyano-4-Methylpyridine-2-Carboxylic Acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The 5-cyano and 4-methyl substituents on the pyridine ring contribute to its distinct chemical behavior, making it a valuable compound for research and development.

Recent studies have highlighted the importance of 5-Cyano-4-Methylpyridine-2-Carboxylic Acid in the synthesis of advanced materials. Its ability to act as a building block for constructing heterocyclic compounds has been extensively explored. Researchers have demonstrated that this compound can be used to synthesize bioactive molecules, which are crucial in the pharmaceutical industry for drug discovery. The carboxylic acid group in the molecule plays a pivotal role in enabling various chemical reactions, such as esterification and amidation, which are essential for creating complex molecular architectures.

The synthesis of 5-Cyano-4-Methylpyridine-2-Carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the cyano group at the 5-position and the methyl group at the 4-position is achieved through precise reaction conditions to ensure high yields and purity. This compound is often synthesized via nucleophilic aromatic substitution or through amination followed by oxidation, depending on the desired pathway.

One of the most promising applications of this compound lies in its use as an intermediate in agrochemicals. The pyridine ring structure provides stability and reactivity, making it suitable for developing pesticides and herbicides with enhanced efficacy. Recent research has focused on modifying the substituents on the pyridine ring to improve bioavailability and reduce environmental impact. The 5-cyano group has been shown to enhance the molecule's ability to interact with biological targets, making it a valuable asset in agricultural chemistry.

In addition to its role in agrochemicals, 5-Cyano-4-Methylpyridine-2-Carboxylic Acid has also found applications in materials science. Its ability to form coordination complexes with metal ions has led to its use in designing novel catalysts for industrial processes. For instance, researchers have reported that this compound can act as a ligand in transition metal complexes, facilitating selective catalytic reactions such as hydrogenation and oxidation. These findings underscore its versatility and potential for industrial applications.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that proper disposal and handling of 5-Cyano-4-Methylpyridine-2-Carboxylic Acid are essential to minimize its ecological footprint. Researchers are exploring green chemistry approaches to synthesize this compound using renewable resources and energy-efficient methods. These efforts aim to align its production with sustainable practices, ensuring long-term viability without compromising performance.

In conclusion, 5-Cyano-4-Methylpyridine-2-Carboxylic Acid (CAS No. 1427082-88-9) is a versatile compound with significant potential across multiple industries. Its unique structure enables diverse applications ranging from pharmaceuticals to agrochemicals and materials science. As research continues to uncover new uses and optimize its synthesis, this compound is poised to play an increasingly important role in advancing modern chemistry.